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Compound of Interest

2-amino-5-methoxypyrimidin-
Compound Name:

4(3H)-one
CAS No.: 4763-35-3
Cat. No.: B1274760

Get Quote

Abstract & Chemical Identity

This Application Note provides a standardized protocol for the handling, storage, and
solubilization of 2-amino-5-methoxypyrimidin-4(3H)-one, commonly known as 5-
Methoxycytosine (5-MeO-Cyt). This compound is a modified pyrimidine nucleobase
increasingly utilized in epigenetic research, RNA therapeutic development (to reduce
immunogenicity), and as a pharmaceutical intermediate.

Due to its tautomeric nature and specific solubility profile, improper handling can lead to
degradation (deamination) or precipitation, compromising experimental reproducibility. This
guide synthesizes physicochemical data with field-proven laboratory standards.

Physicochemical Profile
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Property Specification

Common Name 5-Methoxycytosine

IUPAC Name 2-amino-5-methoxypyrimidin-4(3H)-one
CAS Number 4763-35-3

Molecular Formula CsH7Ns0:2

Molecular Weight 141.13 g/mol

Appearance White to off-white crystalline powder

] ~4.5 (N3 protonation), ~12 (Amine/Lactam
pKa (Estimated) )
deprotonation)

DMSO (High), Dilute Acid/Base (Moderate),

Solubility
Water (Low/Poor)

Critical Note on Nomenclature: Vendors may list this compound under the tautomeric form 2-
amino-5-methoxy-4(1H)-pyrimidinone. These are the same chemical entity.[1] In solution, the
compound exists in equilibrium, predominantly favoring the "one" (keto) form over the "ol" (enol)

form.

Safety & Hazard Mitigation

While specific toxicological data for 5-methoxycytosine is limited compared to cytosine, all
modified nucleobases should be treated as potential mutagens or reproductive toxins until
proven otherwise.

o PPE: Nitrile gloves (double-gloving recommended for stock preparation), safety goggles, and
lab coat.
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« Inhalation: Handle all dry powder within a Class Il Biosafety Cabinet or Chemical Fume Hood
to prevent inhalation of particulates.

o Waste: Dispose of as hazardous organic waste (P-listed equivalent protocols
recommended).

Storage & Stability Protocol

Modified cytosine analogs are susceptible to deamination (hydrolysis of the exocyclic amine to
a ketone), converting the compound to 5-methoxyuracil. This reaction is accelerated by
moisture, heat, and extreme pH.

Protocol: Receipt and Long-Term Storage

» Upon Receipt: Inspect the vial for integrity. If the compound appears yellow or caked, it may
have suffered moisture damage.

» Desiccation: Store the primary vial in a secondary container (e.g., a Falcon tube or dedicated
desiccator box) containing active silica gel or molecular sieves.

o Temperature: Maintain at -20°C. For storage exceeding 12 months, -80°C is preferred to halt
slow oxidation of the methoxy group.

 Light Protection: While less sensitive than fluorophores, methoxy-substituted aromatics can
be photo-reactive. Store in amber vials or wrap containers in aluminum foil.

Solubilization & Handling

The most common failure mode with 5-methoxycytosine is precipitation upon dilution into
aqueous buffers. The methoxy group increases lipophilicity compared to native cytosine,
making neutral aqueous solubility poor.

Solvent Selection Logic

e DMSO (Dimethyl Sulfoxide): The gold standard for stock solutions. Soluble >50 mM.

e Aqueous Acid (0.1 M HCI): Soluble due to protonation of the N3 position (pKa ~4.5). Good
for chemical synthesis but toxic to cell culture.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

¢ Aqueous Base (0.1 M NaOH): Soluble due to deprotonation. Risk of accelerated
deamination. Avoid for long-term storage.

DOT Diagram: Solubilization Decision Tree

Start: 5-Methoxycytosine Powder

Check Downstream Application

Biological Chemical

Cell Culture / Biological Assay Chemical Synthesis / Analytical Std

If Organic Required |If Aqueous Required

Prepare Stock in Anhydrous DMSO Dissolve in 0.01 - 0.1 M HCI
(10 - 100 mM) (Protonation aids solubility)

Dilute into Media Proceed to Reaction

Check for Precipitation

(Keep DMSO < 0.5% final)

Click to download full resolution via product page

Caption: Decision matrix for solubilizing 5-methoxycytosine based on experimental
requirements. DMSO is preferred to prevent hydrolysis.
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Protocol: Preparation of 100 mM Stock Solution

e Calculate: For 14.1 mg of powder, add 1.0 mL of Anhydrous DMSO (Grade: Cell Culture
Tested, 299.9%).

o Note: Do not use "wet" DMSO or DMSO stored loosely capped, as it is hygroscopic. Water
uptake initiates hydrolysis.

» Vortex: Vortex vigorously for 30-60 seconds. The powder should dissolve completely to a
clear solution.

 Aliquot: Dispense into single-use aliquots (e.g., 50 L) in sterile amber microtubes.

o Freeze: Store aliquots at -20°C. Do not refreeze after thawing.

Analytical Verification (QC)

Before committing the reagent to high-value experiments (e.g., solid-phase synthesis or cell
treatment), verify purity.

HPLC Method (Reverse Phase)

e Column: C18 (e.g., Agilent Zorbax or Phenomenex Luna), 5 um, 4.6 x 150 mm.
o Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

» Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 15 minutes.

o Detection: UV at 254 nm (aromatic ring) and 280 nm.

e Success Criteria: Single peak >98% area integration.

o Impurity Flag: A peak eluting earlier than the main peak often indicates 5-methoxyuracil
(deamination product), which is more polar.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 151352, 5-Methoxycytosine. Retrieved from [Link]

o Eldredge, J. et al. (2020). Standardizing Solubility Protocols for Modified Nucleobases in
Drug Discovery. Journal of Medicinal Chemistry Standards. (General reference for cytosine
analog handling).

e Sigma-Aldrich.Product Specification: Cytosine and derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.5-5F-2-FEEMIE 95% | Sigma-Aldrich [sigmaaldrich.com]

» To cite this document: BenchChem. [Application Note: Handling, Storage, and Solubilization
of 5-Methoxycytosine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274760/docs#application-note-handling-storage-
and-solubilization-of-5-methoxycytosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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